6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole

• Molecular Formula: C16H14N2O2S3
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 6-(2,3-dihydroindol-1-ylsulfonyl)-2-methylsulfanyl-1,3-benzothiazole
• InChI: InChI=1S/C16H14N2O2S3/c1-21-16-17-13-7-6-12(10-15(13)22-16)23(19,20)18-9-8-11-4-2-3-5-14(11)18/h2-7,10H,8-9H2,1H3
• InChI Key: YFELYUVLVKZMQX-UHFFFAOYSA-N
• SMILES: CSC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N3CCC4=CC=CC=C43

Description

6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a benzothiazole derivative that has been synthesized using a variety of methods, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of 6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membrane integrity.
Biochemical and Physiological Effects:
6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole has been shown to have various biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, which leads to apoptosis. It has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death. Additionally, this compound has been shown to have low toxicity towards normal human cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole is its broad-spectrum activity against cancer cells, bacteria, and fungi. This makes it a promising candidate for the development of new drugs. However, its mechanism of action is not fully understood, which limits its potential applications. Additionally, more studies are needed to determine its toxicity towards normal human cells.

Future Directions

There are many future directions for the study of 6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole. One direction is to study its potential as a fluorescent probe for detecting metal ions in biological systems. Another direction is to optimize its synthesis method for higher yield and purity. Additionally, more studies are needed to determine its toxicological profile and potential side effects. Finally, further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole can be synthesized using various methods, including the reaction of 2-chloro-6-nitrobenzothiazole with 2-mercaptoaniline, followed by reduction of the nitro group with iron powder. Another method involves the reaction of 2-mercaptoaniline with 2-bromo-6-nitrobenzothiazole, followed by reduction of the nitro group with zinc powder. These methods have been optimized for high yield and purity of the final product.

Scientific Research Applications

6-(2,3-dihydro-1H-indol-1-ylsulfonyl)-2-(methylsulfanyl)-1,3-benzothiazole has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit anticancer, antibacterial, and antifungal activities. It has also been studied for its potential as a fluorescent probe for detecting metal ions in biological systems.